Cas no 2570-43-6 (1,2-dimethoxy-4-methylsulfanylbenzene)

• Product Name: 1,2-dimethoxy-4-methylsulfanylbenzene
• CAS No: 2570-43-6
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1424017
• PubChem ID: 2758488
• Update Time: 2025-04-20

1,2-dimethoxy-4-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethoxy-4-methylsulfanylbenzene
• 1,2-Dimethoxy-4-methylmercaptobenzol
• 1,2-dimethoxy-4-methylthiobenzene
• 3,4-Dimethoxythioanisole
• CTK6J9634
• AC1MBY9X
• 1,2-dimethoxy-4-methylsulfanyl-benzene
• 1,2-Dimethoxy-4-methylmercapto-benzol
• 1,2-Dimethoxy-4-(methylthio)benzene
• 3,4-Dimethoxyphenylmethylsulfid
• SureCN3511079
• 3,4-Dimethoxythioanisol
• 3,4-dimethoxyphenyl methyl sulfide
• 4-(Methylthio)-1,2-dimethoxy-benzol
• SCHEMBL3511079
• Benzene, 1,2-dimethoxy-4-(methylthio)-
• AKOS006278641
• E97742
• DTXSID00948574
• MFCD03789172
• 2570-43-6
• 1,2-dimethoxy-4-(methylsulfanyl)benzene
• (3,4-dimethoxyphenyl)(methyl)sulfane

• MDL： MFCD03789172
• Inchi： 1S/C9H12O2S/c1-10-8-5-4-7(12-3)6-9(8)11-2/h4-6H,1-3H3
• InChI Key： MZQNRIUEBXIVOR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 184.05600
• Monoisotopic Mass: 184.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.76000
• LogP: 2.42570